Cas no 146231-54-1 (tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate)

• Product Name: tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• CAS No: 146231-54-1
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD11616063
• CID: 1015988
• PubChem ID: 10998692
• Update Time: 2025-11-02

tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• (3aR,6aS)-tert-butyl 5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• N-BOC-HEXAHYDRO-5-OXOCYCLOPENTA[C]PYRROLE
• TERT-BUTYL 5-OXO-HEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
• tert-Butyl 5-oxo-octahydrocyclopenta-[c]pyrrole-2-carboxylate
• (1α,5α)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.3.0]octan-7-one
• cis-5-Oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
• TERT-BUTYL 5-OXO-OCTAHYDROCYCLOPENTA[C]PYRROLE-2-CARBOXYLATE
• (3aR,6aS)-5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
• (3aR,6aS)-5-Oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid 1,1-dimethylethyl ester
• 2-Boc-5-oxo-hexahydrocyclopenta[c]pyrrole
• tert-butyl cis-5-oxo-octahydrocyclopenta[c]pyrrole-2-carboxylate
• cis-tert-Butyl 5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-5-oxo-, 1,1-dimethylethyl ester, (3aR,6aS)-rel-
• AK165815
• Tert-butyl (3aS,6aS)-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• cis-5-Oxo-hexahydro-cyclopenta[c]pyrrole-2-carboxylic acid tert-butyl ester
• tert-butyl (3aR,6aS)-5-oxo-octahydrocyclopenta[c]pyrrole-2-carboxylate
• tert-butyl (3aR,6aS)-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate
• EN300-379485
• A884544
• CIS-TERT-BUTYL5-OXOHEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
• 1,1-dimethylethyl(3aR,6aS)-5-oxo-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• AKOS025290414
• (3aR,6aS)-tert-butyl 5-oxohexahydrocyclopenta[c]pyrrole-2 (1H)-carboxylate
• CS-W005946
• DS-9038
• SCHEMBL372037
• 1,1-dimethylethyl (3aR,6aS)-5-oxo-hexahydrocyclopenta[c] pyrrole-2(1H)-carboxylate
• tert-butyl (3aR,6aS)-5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• E73284
• WFA23154
• MFCD12198689
• Tert-butyl (cis)-5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• AM803238
• BCP08382
• 1,1-dimethylethyl (3aR,6aS)-5-oxo-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• GGNDIMLSSMWKDR-DTORHVGOSA-N
• 1173245-17-4
• 146231-54-1
• tert-Butyl (3aR,6aS)-5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate, AldrichCPR
• TERT-BUTYL (3AR,6AS)-5-OXO-HEXAHYDROCYCLOPENTA[C]PYRROLE-2-CARBOXYLATE
• DB-100916

• MDL： MFCD11616063
• Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-6-8-4-10(14)5-9(8)7-13/h8-9H,4-7H2,1-3H3/t8-,9+
• InChI Key： GGNDIMLSSMWKDR-DTORHVGOSA-N
• SMILES： O=C1C[C@H]2CN(C(=O)OC(C)(C)C)C[C@H]2C1

Computed Properties

• Exact Mass: 225.13600
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 0.9

Experimental Properties

• Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 325.8±35.0°C at 760 mmHg
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 46.61000
• LogP: 1.77030

tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate Security Information

• Hazard Statement： H302-H315-H319

Additional information on tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate

Comprehensive Guide to tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate (CAS No. 146231-54-1)

tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate (CAS No. 146231-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure, featuring a cyclopenta[c]pyrrole core, is widely studied for its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for this compound due to its unique stereochemistry and functional groups, which make it a valuable intermediate in synthetic chemistry.

The compound's systematic name highlights its structural complexity: a tert-butyl ester group attached to a cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole framework. Its CAS number, 146231-54-1, serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. Given the growing demand for cyclopenta[c]pyrrole derivatives, this compound is often explored for its role in developing novel therapeutic agents, particularly in central nervous system (CNS) disorders and anti-inflammatory drugs.

One of the key reasons tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate is trending in scientific discussions is its relevance in peptide mimetics and small-molecule drug design. The rigid bicyclic scaffold mimics natural peptide structures, making it a promising candidate for modulating protein-protein interactions. Recent publications have investigated its use in kinase inhibitors and GPCR-targeted therapies, aligning with the pharmaceutical industry's focus on precision medicine.

From a synthetic chemistry perspective, the tert-butyl ester group in this compound offers advantages in protecting carboxyl functionalities during multi-step reactions. This feature is particularly valuable in solid-phase peptide synthesis (SPPS) and combinatorial chemistry, where selective deprotection is required. Researchers frequently inquire about optimized synthetic routes for 146231-54-1, reflecting its importance in custom chemical synthesis services.

The compound's stereochemical purity is another critical aspect, as the cis configuration of the ring fusion influences its biological activity. Analytical techniques like HPLC and chiral chromatography are essential for quality control, especially when producing this intermediate for pharmaceutical applications. These details are often searched by quality assurance specialists in API manufacturing.

Market trends indicate growing interest in tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate from contract research organizations (CROs) and academic labs. The compound's versatility as a building block for heterocyclic compounds makes it valuable for fragment-based drug discovery. Additionally, its stability under various reaction conditions contributes to its popularity in high-throughput screening libraries.

Environmental and regulatory considerations for this compound are also noteworthy. While not classified as hazardous, proper handling procedures should be followed in laboratory settings. The tert-butyl group imparts certain physicochemical properties that affect solubility and bioavailability—key parameters often investigated in preclinical studies. These characteristics make it a subject of interest in ADME/Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) research.

For researchers working with CAS 146231-54-1, understanding its spectral data (NMR, IR, MS) is crucial for identification and purity assessment. Many search queries focus on obtaining authentic reference spectra, highlighting the need for reliable characterization data in chemical databases. The compound's crystallographic properties have also been studied to better understand its molecular interactions.

In conclusion, tert-butyl cis-5-oxo-1,3,3a,4,6,6a-hexahydrocyclopenta[c]pyrrole-2-carboxylate represents an important class of synthetic intermediates with broad applications in medicinal chemistry. Its unique structural features continue to inspire new research directions, particularly in the development of bioactive heterocycles and therapeutic leads. As the demand for specialized chemical building blocks grows, this compound remains a valuable tool for innovative drug discovery programs worldwide.